Cas no 136657-41-5 (3??-Hydroxy Pravastatin)

3??-Hydroxy Pravastatin structure
3??-Hydroxy Pravastatin structure
Product Name:3??-Hydroxy Pravastatin
CAS No:136657-41-5
MF:C23H36O8
MW:440.527148246765
CID:901298
PubChem ID:11305255
Update Time:2025-04-19

3??-Hydroxy Pravastatin Chemical and Physical Properties

Names and Identifiers

    • 3??-Hydroxy Pravastatin
    • (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-8-[(2S,3S)-3-hydroxy-2-methylbutanoyl]oxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
    • 3’’-HYDROXY PRAVASTATIN
    • 3-Hydroxy Pravastatin
    • (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-8-(((2S,3S)3-hydroxy-2-methylbutanoyl)oxy)-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid
    • 3'-(S)-Hydroxypravastatin
    • 3-Hydroxypravastatin,(S)
    • Pravastatin sodium specified impurity E [EP]
    • UNII-906EM34IX1
    • Inchi: 1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
    • InChI Key: ASZMMNUWSMFMJO-FBIVGABFSA-N
    • SMILES: O(C([C@@H](C)[C@H](C)O)=O)[C@H]1C[C@@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O)O)O)[C@@H]12)O

Computed Properties

  • Exact Mass: 440.24100
  • Monoisotopic Mass: 440.24101810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 144.52000
  • LogP: 1.41120
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